![molecular formula C20H22N2O2 B2944792 N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)butanamide CAS No. 371123-79-4](/img/structure/B2944792.png)
N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)butanamide, also known as BQ-788, is a selective antagonist of the endothelin B receptor. This compound has been widely used in scientific research to investigate the physiological and biochemical effects of endothelin B receptor activation.
Scientific Research Applications
Synthesis and Chemical Properties
Synthetic Methodologies : The synthesis of 1,2,7,7a-tetrahydro-1aH-cyclopropa[b]quinoline-1a-carboxylic acid derivatives, which are related to N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)butanamide, involves cyclopropanation processes. These processes generate compounds that can be considered as doubly constrained 1-aminocyclopropane-1-carboxylic acid systems, indicating the versatility of tetrahydroquinolinyl derivatives in synthetic organic chemistry (Szakonyi et al., 2002).
Catalytic Cyclization : Research on Pd-catalyzed carbonylative cyclization of 2-(1-alkynyl)benzaldimines leading to 3-substituted 4-aroylisoquinolines illustrates the compound's potential in facilitating complex chemical reactions. This methodology provides a route to isoquinolines with diverse substituents, demonstrating the compound's utility in the synthesis of heterocyclic systems (Dai & Larock, 2002).
Biological Activities and Applications
Antitumor Activity : Substituted 1,2,3,4-tetrahydroisoquinolines, including analogs of this compound, have been investigated as potential anticancer agents. These compounds exhibit cytotoxicity against various cancer cell lines, suggesting their relevance in the development of new anticancer drugs. The research underscores the therapeutic potential of tetrahydroisoquinoline derivatives in oncology (Redda et al., 2010).
Neuroinflammation : Novel tetrahydroquinoline derivatives with N-alkanoyl, N-benzoyl, or chlorobenzoyl substituents have shown inhibitory effects on nuclear factor-kappa B (NF-κB) in BV2 microglial cells. These findings indicate the compound's potential in mitigating neuroinflammation, a key factor in the pathogenesis of neurodegenerative diseases (Bui et al., 2020).
Properties
IUPAC Name |
N-(1-benzoyl-3,4-dihydro-2H-quinolin-6-yl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O2/c1-2-7-19(23)21-17-11-12-18-16(14-17)10-6-13-22(18)20(24)15-8-4-3-5-9-15/h3-5,8-9,11-12,14H,2,6-7,10,13H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEMOBKWXWYYAEQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC1=CC2=C(C=C1)N(CCC2)C(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.